Cas no 1806346-11-1 (3-Fluoro-4-iodopyridine-5-sulfonyl chloride)

• Product Name: 3-Fluoro-4-iodopyridine-5-sulfonyl chloride
• CAS No: 1806346-11-1
• MF: C₅H₂ClFINO₂S
• MW: 321.495754718781
• CID: 4905860
• Update Time: 2025-07-17

3-Fluoro-4-iodopyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-iodopyridine-5-sulfonyl chloride

• Inchi： 1S/C5H2ClFINO2S/c6-12(10,11)4-2-9-1-3(7)5(4)8/h1-2H
• InChI Key： KCBWTHVQMPLSNB-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1S(=O)(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4

Additional information on 3-Fluoro-4-iodopyridine-5-sulfonyl chloride

3-Fluoro-4-iodopyridine-5-sulfonyl chloride (CAS No. 1806346-11-1): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

3-Fluoro-4-iodopyridine-5-sulfonyl chloride (CAS No. 1806346-11-1) is a versatile compound that has gained significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound is a member of the pyridine family, characterized by the presence of a fluorine atom, an iodine atom, and a sulfonyl chloride group. These functional groups contribute to its reactivity and make it an attractive building block for the synthesis of various bioactive molecules.

The synthesis of 3-fluoro-4-iodopyridine-5-sulfonyl chloride typically involves a multi-step process. One common approach starts with the preparation of 3-fluoro-4-iodopyridine, which can be synthesized from 3-fluoropyridine through a series of reactions including iodination and functional group transformations. The subsequent introduction of the sulfonyl chloride group can be achieved through sulfonation followed by chlorination. This synthetic route has been well-documented in recent literature, highlighting the importance of precise reaction conditions and catalysts to ensure high yields and purity.

In terms of its physical and chemical properties, 3-fluoro-4-iodopyridine-5-sulfonyl chloride is a solid at room temperature with a melting point typically around 100°C. It is highly reactive due to the presence of the sulfonyl chloride group, which readily undergoes nucleophilic substitution reactions. This reactivity makes it an excellent electrophilic reagent for the formation of sulfonamide derivatives, which are crucial in the development of pharmaceuticals and agrochemicals.

Recent research has focused on the application of 3-fluoro-4-iodopyridine-5-sulfonyl chloride in the synthesis of novel compounds with potential therapeutic properties. For instance, studies have shown that derivatives of this compound exhibit promising activity against various diseases, including cancer and neurological disorders. One notable example is its use in the synthesis of pyridine-based inhibitors targeting specific enzymes involved in disease pathways. These inhibitors have shown significant potency and selectivity in preclinical studies, highlighting their potential as lead compounds for further drug development.

The iodine atom in 3-fluoro-4-iodopyridine-5-sulfonyl chloride also plays a crucial role in its biological activity. Iodinated compounds are known for their ability to cross biological membranes and target specific cellular processes. This property makes them valuable in the design of prodrugs and imaging agents. Additionally, the fluorine atom contributes to the overall lipophilicity and metabolic stability of the molecule, enhancing its pharmacokinetic properties.

In addition to its medicinal applications, 3-fluoro-4-iodopyridine-5-sulfonyl chloride has also found use in other areas of chemistry. For example, it serves as a key intermediate in the synthesis of fluorescent probes used in bioanalytical chemistry. These probes are essential for studying cellular processes and detecting biomolecules with high sensitivity and specificity.

The safety and handling of 3-fluoro-4-iodopyridine-5-sulfonyl chloride are important considerations for researchers working with this compound. It is recommended to handle it under inert conditions to prevent degradation or unwanted side reactions. Protective equipment such as gloves, goggles, and a fume hood should be used to ensure safe handling.

In conclusion, 3-fluoro-4-iodopyridine-5-sulfonyl chloride (CAS No. 1806346-11-1) is a valuable compound with diverse applications in medicinal chemistry and related fields. Its unique structure and reactivity make it an essential building block for the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to explore new avenues for its use, further solidifying its importance in modern chemical research.